Cas no 21731-17-9 (methyl 3-aminocrotonate)

methyl 3-aminocrotonate Properties

Names and Identifiers

• methyl 3-aminocrotonate
• 2-Butenoic acid, 3-amino-, methyl ester
• methyl 3-amino-trans-but-2-enoate
• 3-Aminocrotonic acid methyl ester
• Methyl-3-amino crotonate
• methyl 3-aminobut-2-enoate
• methyl (2E)-3-aminobut-2-enoate
• methyl (2Z)-3-aminobut-2-enoate
• methyl (3E)-3-iminobutanoate
• Methyl β-aminobutenate
• Methyl 3-aminocroton
• methyl (E)-3-aminobut-2-enoate
• 2-Butenamide,3-amino
• 3-amino-2-butenoic acid,methyl ester
• 3-AMino-but-2-enaMide
• 3-Aminocrotonamide,tech.
• 3-amino-crotonic acid methyl ester
• 3-Aminocrotonsaeureamid
• methyl 3-amino-2-butenoate
• methyl 3-amino-crotonate
• Methyl (2Z)-3-amino-2-butenoate
• +Expand

• MDL： MFCD00071534
• InChIKey： XKORCTIIRYKLLG-ARJAWSKDSA-N
• Inchi： InChI=1S/C5H9NO2/c1-4(6)3-5(7)8-2/h3H,6H2,1-2H3/b4-3-
• SMILES： C/C(=C/C(=O)OC)/N

Computed Properties

• Exact Mass: 115.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 115.063328530g/mol
• Heavy Atom Count: 8
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• LogP: 0.72220
• PSA: 52.32000
• Boiling Point: 194.1±13.0 ºC (760 Torr),
• Flash Point: 65.3±17.4 ºC,
• Solubility: Dissolution (56 g/l) (25 º C),
• Density: 1.031±0.06 g/cm3 (20 ºC 760 Torr),